Cas no 2248210-27-5 ((2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol)
(2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-6506965
- 2248210-27-5
- (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol
-
- Inchi: 1S/C5H7F5O/c1-3(2-11)4(6,7)5(8,9)10/h3,11H,2H2,1H3/t3-/m0/s1
- InChI Key: PYSJHICLZGMRMB-VKHMYHEASA-N
- SMILES: FC(C(F)(F)F)([C@@H](C)CO)F
Computed Properties
- Exact Mass: 178.04170565g/mol
- Monoisotopic Mass: 178.04170565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
(2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506965-0.05g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 0.05g |
$1737.0 | 2025-03-14 | |
| Enamine | EN300-6506965-0.1g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 0.1g |
$1819.0 | 2025-03-14 | |
| Enamine | EN300-6506965-0.25g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 0.25g |
$1902.0 | 2025-03-14 | |
| Enamine | EN300-6506965-0.5g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 0.5g |
$1984.0 | 2025-03-14 | |
| Enamine | EN300-6506965-1.0g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 1.0g |
$2068.0 | 2025-03-14 | |
| Enamine | EN300-6506965-2.5g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 2.5g |
$4052.0 | 2025-03-14 | |
| Enamine | EN300-6506965-5.0g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 5.0g |
$5995.0 | 2025-03-14 | |
| Enamine | EN300-6506965-10.0g |
(2S)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248210-27-5 | 95.0% | 10.0g |
$8889.0 | 2025-03-14 |
(2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol
Chemical Profile of (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol (CAS No. 2248210-27-5)
CAS No. 2248210-27-5 refers to a specific enantiomer of the compound (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol, a fluorinated alcohol with a unique stereochemical configuration. This compound has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its structural features and potential applications. The presence of multiple fluorine atoms and a chiral center makes it an intriguing molecule for drug discovery and material science research.
The molecular structure of (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol consists of a five-carbon backbone with fluorine substituents at the 3rd, 4th, and 5th positions, along with a methyl group at the 2nd position. The (S) configuration at the chiral center introduces asymmetry, which can critically influence its biological activity and interactions with biological targets. This stereochemistry is particularly important in pharmaceuticals, where enantiomers can exhibit vastly different pharmacological profiles.
Recent research has highlighted the utility of fluorinated alcohols in medicinal chemistry. The fluorine atoms in (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol contribute to enhanced metabolic stability and lipophilicity, which are desirable properties for drug candidates. These features can improve oral bioavailability and prolong the half-life of therapeutic agents. Furthermore, fluorinated compounds are known to modulate enzyme activity and binding affinity, making them valuable in designing selective inhibitors or agonists.
In the context of drug development, (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol has been explored as a building block for more complex molecules. Its structural motif can be incorporated into larger scaffolds to create novel pharmacophores. For instance, researchers have utilized derivatives of this compound to develop potential treatments for neurological disorders and infectious diseases. The fluorine atoms enhance binding interactions with protein targets, while the chiral center allows for fine-tuning of biological activity.
The synthesis of (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol presents unique challenges due to the presence of multiple stereocenters and fluorine substituents. Advanced synthetic methodologies such as asymmetric hydrogenation and enantioselective fluorination have been employed to achieve high enantiomeric purity. These techniques are crucial for ensuring that the final product exhibits the desired biological properties without unwanted side effects from racemic impurities.
Recent studies have also investigated the spectroscopic and computational properties of (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating its molecular structure and dynamics. Computational studies using density functional theory (DFT) have provided insights into its electronic properties and potential interactions with biological targets. These findings are essential for guiding further optimization efforts in drug design.
The potential applications of (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are known to exhibit enhanced stability under various environmental conditions, making them suitable for use in specialty chemicals. Additionally, their unique electronic properties have been exploited in developing advanced materials with applications in electronics and coatings.
As research continues to uncover new uses for fluorinated alcohols,the demand for high-purity compounds like (2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-l-l ol will likely increase。Manufacturers specializing in fine chemicals are investing in advanced production techniques to meet this growing need。These advancements will enable researchers to access these valuable building blocks more easily,accelerating innovation across multiple scientific disciplines。
In conclusion,(2S)-3,3,44,44,44-Pentafluoro-Z-methylbutan-l-l ol (CAS No。2248210—27—5) is a fascinating compound with significant potential in pharmaceuticals、chemical biology。and materials science。Its unique structural features、including multiple fluonines。a chiral center。and an alcohol functional group make it a versatile tool for drug discovery and material design。With ongoing research efforts aimed at optimizing its synthesis and exploring new applications。this compound is poised to play an increasingly important role in scientific advancements worldwide。
2248210-27-5 ((2S)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)